Cas no 115491-59-3 (b-D-Glucopyranoside, (3b)-solanid-5-en-3-yl O-6-deoxy-a-L-mannopyranosyl-(1®2)-O-[O-b-D-glucopyranosyl-(1®6)-O-b-D-glucopyranosyl-(1®3)-b-D-glucopyranosyl-(1®4)]- (9CI))

• Product Name: b-D-Glucopyranoside, (3b)-solanid-5-en-3-yl O-6-deoxy-a-L-mannopyranosyl-(1®2)-O-[O-b-D-glucopyranosyl-(1®6)-O-b-D-glucopyranosyl-(1®3)-b-D-glucopyranosyl-(1®4)]- (9CI)
• CAS No: 115491-59-3
• MF: C₅₇H₉₃NO₂₅
• MW: 1192.34004092216
• CID: 147954
• PubChem ID: 3082726
• Update Time: 2025-04-19

b-D-Glucopyranoside, (3b)-solanid-5-en-3-yl O-6-deoxy-a-L-mannopyranosyl-(1®2)-O-[O-b-D-glucopyranosyl-(1®6)-O-b-D-glucopyranosyl-(1®3)-b-D-glucopyranosyl-(1®4)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, (3b)-solanid-5-en-3-yl O-6-deoxy-a-L-mannopyranosyl-(1&reg
• neohyacinthoside
• 3)-b-D-glucopyranosyl-(1&reg
• 4)]- (9CI)
• 6)-O-b-D-glucopyranosyl-(1&reg
• beta-D-Glucopyranoside, (3beta)-solanid-5-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1-2)-O-(O-beta-D-glucopyranosyl-(1-6)-O-beta-D-glucopyranosyl-(1-3)-beta-D-glucopyranosyl-(1-4))-
• Solanidine-3-O-rhamnopyranosyl-(1-2)-(beta-glucopyranosyl-(1-6)-beta-glucopyranosyl-(1-3)-beta-glucopyranosyl-(1-4))-beta-glucopyraneside
• 115491-59-3
• b-D-Glucopyranoside, (3b)-solanid-5-en-3-yl O-6-deoxy-a-L-mannopyranosyl-(1®2)-O-[O-b-D-glucopyranosyl-(1®6)-O-b-D-glucopyranosyl-(1®3)-b-D-glucopyranosyl-(1®4)]- (9CI)

• Inchi： 1S/C57H93NO25/c1-21-6-9-29-22(2)35-30(58(29)16-21)15-28-26-8-7-24-14-25(10-12-55(24,4)27(26)11-13-56(28,35)5)57(50(44(71)39(66)34(20-62)82-57)81-51-45(72)41(68)36(63)23(3)75-51)83-54-49(80-53-47(74)43(70)38(65)32(18-60)77-53)48(40(67)33(19-61)78-54)79-52-46(73)42(69)37(64)31(17-59)76-52/h7,21-23,25-54,59-74H,6,8-20H2,1-5H3/t21-,22+,23-,25?,26+,27?,28-,29+,30-,31+,32+,33+,34+,35-,36-,37+,38+,39+,40+,41+,42-,43-,44+,45+,46+,47+,48-,49+,50+,51-,52-,53-,54-,55-,56-,57+/m0/s1
• InChI Key： SMPUPAPVQOZDSZ-ZREDAJMWSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@H]([C@@]1(C1CC[C@@]2(C)C(C1)=CC[C@@H]1C2CC[C@@]2(C)[C@H]1C[C@H]1[C@@H]2[C@H](C)[C@H]2CC[C@H](C)CN12)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O

Computed Properties

• Exact Mass: 1191.60379
• Monoisotopic Mass: 1191.604
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 83
• Rotatable Bond Count: 13
• Complexity: 2260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 34
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 410Ų

Experimental Properties

• Density: 1.54
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 409.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins